Cas no 483-63-6 (Crotamiton)

• Product Name: Crotamiton
• CAS No: 483-63-6
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD00026989
• CID: 37689
• PubChem ID: 688020
• Update Time: 2025-10-30

Crotamiton Chemical and Physical Properties

Names and Identifiers

• Crotamiton
• BUT-2-ENOIC ACID ETHYL-2-TOLYLAMIDE
• CROTAMITONUM
• CROTONYL N-ETHYL-O-TOLUIDINE
• N-ETHYL-2-CROTONYL METHYL ANILINE
• n-ethyl-n-(2-methylphenyl)-butenamide
• N-ETHYL-O-CROTONOTOLUIDE
• N-ETHYL-O-CROTONOTOLUIDIDE
• N-ETHYL-O-CROTONOTOLUIDINE
• (2E)-N-Ethyl-N-(2-methylphenyl)-2-butenamide
• 2-Butenamide, N-ethyl-N-(2-methylphenyl)-component of Eurax
• Crotalgin
• Crotamitex
• Eurasil
• Eurax
• Euraxil
• n-ethyl-n-(2-methylphenyl)-2-butenamid
• N-Ethyl-o-Crotonotoluidine (Crotamiton)
• Acetylcholine chloride
• (2E)-N-ethyl-N-(2-methylphenyl)but-2-enamide
• N-ethylcrotono-o-toluidide
• N-Ethyl-o-crotonotoluidide,Crotamiton
• N-Ethyl-N-(2-methylphenyl)-2-butenamide
• N-ethyl-N-(o-tolyl)but-2-enamide
• GTPL11165
• HMS2097P04
• Tox21_110446
• Crotamiton (JAN/USP/INN)
• Bestloid
• N-Crotonyl-N-ethyl-o-toluidine
• HY-B1177
• Crotamitonum [INN-Latin]
• SR-01000759366-6
• BPBio1_001038
• trans-N-Ethyl-N-(o-tolyl)-2-butenamide
• HMS3714P04
• G 7857
• SBI-0206763.P001
• 2EEH27851Y
• BRD-K57179821-001-05-5
• Crotan
• BRN 3275497
• CS-4730
• MLS002222307
• A827519
• NSC-78382
• DTXCID4020664
• Prestwick3_000951
• NCGC00094571-04
• SCHEMBL32934
• Crotamitone
• Tox21_300804
• Crotamiton, United States Pharmacopeia (USP) Reference Standard
• BSPBio_000942
• Crotamiton, (E)-
• EPA Pesticide Chemical Code 055701
• SPECTRUM1505271
• 2-Butenamide, N-ethyl-N-(2-methylphenyl)-, (E)-
• D01381
• NSC758951
• 2-Butenamide, N-ethyl-N-(2-methylphenyl)-, (2E)-
• UNII-2EEH27851Y
• NSC-758951
• s1711
• AS-11641
• Pharmakon1600-01505271
• UNII-D6S4O4XD0H
• Crotamiton, European Pharmacopoeia (EP) Reference Standard
• NSC 758951
• 124236-29-9
• EINECS 207-596-3
• D70888
• HMS2051E10
• BCP13315
• CHEMBL1200709
• AB00513973_10
• BRD-K57179821-001-08-9
• N-Ethyl-o-crotonotoluidide; Crotamitone; Crotalgin; Eurasil; Euraxil
• InChI=1/C13H17NO/c1-4-8-13(15)14(5-2)12-10-7-6-9-11(12)3/h4,6-10H,5H2,1-3H3/b8-4
• NCGC00094571-03
• component of Eurax (Salt/Mix)
• CCG-39402
• MLS001424003
• SR-01000759366-4
• o-CROTONOTOLUIDIDE, N-ETHYL-
• BRD-K13240564-001-01-8
• Crotonyl-N-ethyl-o-toluidine
• MLS000759489
• AB00513973-09
• NCGC00254708-01
• Caswell No. 431B
• Q2439845
• AKOS015892746
• HMS1570P04
• NCGC00094571-05
• HMS2234E16
• N-Ethyl-ortho-crotonotoluidide
• DTXSID101256463
• D6S4O4XD0H
• 2-Butenamide, N-ethyl-N-(2-methylphenyl)-
• NCGC00016462-01
• HMS2093O12
• NC00107
• Tox21_110446_1
• AB00513973
• NS00010892
• (E)-N-ethyl-N-(2-methylphenyl)but-2-enamide
• E0814
• Q-200893
• AI3-17732
• Eurax (TN)
• N-Ethyl-o-crotonotoluidide, 97%
• NSC78382
• N-Ethyl-N-(2-methylphenyl)-2-butenamide #
• NCGC00094571-08
• SMR000059145
• EN300-23049066
• BSPBio_002722
• (E)-crotamiton
• HMS1922P21
• NCGC00094571-01
• Prestwick2_000951
• (E)-N-Ethyl-N-(o-tolyl)but-2-enamide
• (E)-N-ethyl-N-o-tolylbut-2-enamide
• 483-63-6
• NCGC00094571-02
• MLS002695895
• trans-Crotamiton
• MFCD00026989
• SR-01000759366
• CAS-483-63-6
• Crotamiton, British Pharmacopoeia (BP) Reference Standard
• HMS2090A10
• Veteusan
• 3-12-00-01856 (Beilstein Handbook Reference)
• Crotamiton [USP:INN:BAN:JAN]
• N-ethyl-N-(2-methylphenyl)but-2-enamide
• 97%,predominantly trans
• BRD-K57179821-001-15-4
• FC20588
• FE61444
• trans-Crotalgin;trans-Crotamitex;N-Ethyl-o-crotonotoluidide
• HY-B1177R
• Crotamiton (Standard)

• MDL： MFCD00026989
• Inchi： 1S/C13H17NO/c1-4-8-13(15)14(5-2)12-10-7-6-9-11(12)3/h4,6-10H,5H2,1-3H3/b8-4+
• InChI Key： DNTGGZPQPQTDQF-XBXARRHUSA-N
• SMILES： O=C(/C=C/C)N(CC)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 203.13100
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.987 g/mL at 25 °C(lit.)
• Melting Point: 25°C
• Boiling Point: 153-155 °C/13 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.54(lit.)
• Solubility: ethanol: soluble
• Water Partition Coefficient: Soluble in water (1:500), alcohol, methanol, ether, and ethanol.
• PSA: 20.31000
• LogP: 2.92400
• Solubility: Not determined
• Merck: 13,2622

Crotamiton Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H317,H319
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/38-43
• Safety Instruction： S26-S36
• RTECS：GQ7000000
• Hazardous Material Identification：
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides